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Compound of Interest

Compound Name: 2-(Pyrazin-2-yloxy)acetic acid

CAS No.: 1593757-12-0

Cat. No.: B13089645

Get Quote

Chemical Profile and Mechanistic Hazard
Assessment
As a Senior Application Scientist, I frequently see laboratories mishandle functionalized

heterocycles by treating them as generic organic waste. 2-(Pyrazin-2-yloxy)acetic acid (CAS

1593757-12-0, Molecular Weight: 154.13) is a critical building block in medicinal chemistry and

drug development[1]. Proper disposal requires an understanding of its specific physicochemical

behavior.

Causality of Hazards: The molecule contains both a weakly basic pyrazine ring and a

carboxylic acid moiety. This zwitterionic character heavily influences its solubility and reactivity.

The acidic proton can cause localized pH drops upon contact with mucosal membranes or

moisture on the skin, leading to GHS classifications of[2]. Furthermore, its thermal

decomposition under extreme heat (e.g., improper incineration) can release, including nitrogen

oxides (NOx), carbon monoxide, and carbon dioxide[3].

Regulatory Framework for Disposal
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Under the US EPA's Resource Conservation and Recovery Act (RCRA), waste generators

must accurately classify their waste streams to ensure environmental compliance and

laboratory safety.

Characteristic Waste (D-Codes): While the pure solid is generally not a listed hazardous

waste (P or U list), aqueous solutions of 2-(Pyrazin-2-yloxy)acetic acid may exhibit the if

the pH falls to 2.0 or below[4].

RCRA Subpart K & GIR: For academic and research laboratories, provides operational

flexibility, allowing hazardous waste determinations to be made at an on-site Central

Accumulation Area (CAA) rather than at the point of generation, reducing the risk of improper

classification by individual researchers[5]. Additionally, under the , laboratories can safely

accumulate waste in designated Satellite Accumulation Areas (SAA) at or near the point of

generation[6].

Waste Stream Categorization
To streamline disposal logistics, classify your waste streams according to the quantitative data

and regulatory thresholds outlined below:
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Experimental Protocols: Step-by-Step Disposal
Workflows
Trustworthiness & Experience: The following protocols are designed as self-validating systems.

Every step includes a built-in check to prevent downstream logistical failures or safety

incidents.

Protocol A: Disposal of Solid 2-(Pyrazin-2-yloxy)acetic
acid

Containment: Transfer any unused or expired solid powder into a clean, dry, sealable

container (preferably high-density polyethylene, HDPE)[7]. Causality: Do not use air hoses or

compressed air for cleaning empty vials, as this that easily bypasses standard fume hood

baffles[7].

Labeling: Label the container clearly with the full chemical name, CAS number (1593757-12-

0), and the hazard pictograms (Exclamation mark for irritation)[1],[2].
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Accumulation: Place the container in the designated Satellite Accumulation Area (SAA)

under secondary containment[6].

Transfer: Coordinate with Environmental Health and Safety (EHS) to transfer the container to

the Central Accumulation Area (CAA) for incineration at an approved waste disposal plant[8].

Protocol B: Disposal of Liquid Solutions
Segregation: Determine the solvent used. Segregate aqueous solutions from organic solvent

mixtures. Causality: Mixing acidic aqueous waste with incompatible organic solvents can

cause exothermic reactions or hazardous off-gassing.

pH Verification (Aqueous): For aqueous solutions, measure the pH using calibrated indicator

strips. If the pH is ≤ 2.0, the waste is a D002 corrosive hazardous waste[4]. Causality:

Neutralization (e.g., carefully titrating with dilute NaOH to pH 6-8) may be performed only if

your facility's permit allows without a specific RCRA permit[9]. Otherwise, collect strictly as

D002 waste.

Collection: Pour the solution into the appropriate, chemically compatible liquid waste carboy

(e.g., "Non-Halogenated Organic Waste" or "Aqueous Acidic Waste").

Capping: Ensure the carboy is fitted with a vented cap to prevent pressure buildup from

potential off-gassing.

Protocol C: Spill Response and Decontamination
Isolation: Evacuate personnel from the immediate area. Wear appropriate PPE (particulate

respirator, nitrile gloves, safety goggles)[10]. Causality: A particulate respirator (N95/P100) is

mandatory because the fine powder of pyrazine derivatives can easily become airborne and

act as a severe respiratory irritant (H335)[2].

Dry Clean-up: For solid spills, use dry clean-up procedures. Vacuum the powder using an

explosion-proof vacuum equipped with a HEPA filter, or carefully sweep it up to[7].

Decontamination: Wash the spill area with copious amounts of water and a mild detergent,

[10]. Collect the wash water as aqueous chemical waste.
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Disposal Workflow Visualization
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Workflow for classifying and disposing of 2-(Pyrazin-2-yloxy)acetic acid waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 2-
(Pyrazin-2-yloxy)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13089645/docs#operational-guide-safe-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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